4-Oxo-2-(phenethylamino)-4-(m-tolylamino)butanoic acid
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Description
4-Oxo-2-(phenethylamino)-4-(m-tolylamino)butanoic acid is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.
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Scientific Research Applications
Crystallization Behavior and Polymorphism
One study on related compounds investigates the crystallization behavior of polymorphic mixtures, highlighting the importance of understanding solid-state properties for drug development and materials science. The research elucidates how different crystallization conditions affect the polymorphic composition of a serotonin receptor blocker, which can significantly influence the drug's stability, dissolution rate, and bioavailability (Nakata et al., 2009).
Photosensitive Synthetic Ion Channels
Another application involves the use of a related compound as a photolabile protecting group to demonstrate optical gating in nanofluidic devices. This study showcases the potential of such compounds in developing light-controlled devices for applications in sensing, information processing, and controlled release (Ali et al., 2012).
Supramolecular Hydrogels
Research on isomeric building units similar to 4-Oxo-2-(phenethylamino)-4-(m-tolylamino)butanoic acid has led to the formation of supramolecular hydrogels with controlled microstructures and stability. These hydrogels, formed via molecular assembling, exhibit promising applications in drug delivery systems, tissue engineering, and as scaffolds for cell culture, highlighting the versatility of these compounds in biomedical applications (Wu et al., 2007).
Supramolecular Synthons and Crystal Engineering
Studies on N-(aryl)-succinamic acids and N-(aryl)-maleamic acids, including compounds structurally similar to this compound, contribute to crystal engineering and design. These studies explore supramolecular synthons within crystals, providing insights into how molecular interactions can be harnessed to design materials with desired properties (PrakashShet et al., 2018).
Microwave-Assisted Synthesis
Research on the synthesis of 4-oxo-2-butenoic acids, including methodologies that may apply to related compounds, demonstrates the efficiency of microwave-assisted synthesis. This technique offers a faster and more energy-efficient route to producing biologically active species and intermediates for further derivatization, showcasing the compound's role in streamlining synthetic pathways in organic chemistry (Uguen et al., 2021).
Properties
IUPAC Name |
4-(3-methylanilino)-4-oxo-2-(2-phenylethylamino)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-14-6-5-9-16(12-14)21-18(22)13-17(19(23)24)20-11-10-15-7-3-2-4-8-15/h2-9,12,17,20H,10-11,13H2,1H3,(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTSZETDVOZXMBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CC(C(=O)O)NCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.